Cas no 90411-13-5 ([3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-,(2R,2'R,3R,3'R)-rel-(+)-)

[3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-,(2R,2'R,3R,3'R)-rel-(+)- structure

90411-13-5 structure

Product Name:[3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-,(2R,2'R,3R,3'R)-rel-(+)-

CAS No:90411-13-5

MF:C₃₀H₂₂O₁₀

MW:542.489689350128

CID:804268

PubChem ID:390362

Update Time:2024-10-26

[3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-,(2R,2'R,3R,3'R)-rel-(+)- Chemical and Physical Properties

Names and Identifiers

- [3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-,(2R,2'R,3R,3'R)-rel-(+)-
- Neochamaejasmine A
- (+)-chamaejasmin
- [3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-,(2R,2'R,3R,3'R)-r
- CHAMAEJASMIN B
- (2R,2'R,3R,3'R)-rel-(+)-2,2',3,3'-Tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-[3,3'-bi-4H-1-benzopyran]-4,4'-dione
- (+)-Neochamaejasmin A
- [3,3′-Bi-4H-1-benzopyran]-4,4′-dione, 2,2′,3,3′-tetrahydro-5,5′,7,7′-tetrahydroxy-2,2′-bis(4-hydroxyphenyl)-, [2α,3α(2′R*,3′R*)]-(+)- (ZCI)
- rel-(+)-(2R,2′R,3R,3′R)-2,2′,3,3′-Tetrahydro-5,5′,7,7′-tetrahydroxy-2,2′-bis(4-hydroxyphenyl)[3,3′-bi-4H-1-benzopyran]-4,4′-dione (ACI)
- Neochamaejasmenin A
- Neochamaejasmin A
- 90411-13-5
- SCHEMBL6354453
- FS-7548
- AKOS040760064
- CHEMBL452374
- FS-7545
- (2S,3S)-3-[(2S,3S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
- Rel-(+)-(2S,2'S,3S,3'S)-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-[3,3'-bichromane]-4,4'-dione
- CS-0103621
- RNQBLQALVMHBKH-OIWKEWRZSA-
- InChI=1/C30H22O10/c31-15-5-1-13(2-6-15)29-25(27(37)23-19(35)9-17(33)11-21(23)39-29)26-28(38)24-20(36)10-18(34)12-22(24)40-30(26)14-3-7-16(32)8-4-14/h1-12,25-26,29-36H/t25-,26-,29-,30-/m1/s1
- HY-126412
- Chamaejasmin
- NS00097396
- 3-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-chroman-3-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)chroman-4-one
- NCGC00180625-03!3-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
- CHEMBL467196
- NSC-687701
- [3,3'-Bi-2H-1-benzopyran]-4,4'(3H,3'H)-dione, 5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-
- NCGC00180625-01
- BRD-A66224881-001-01-6
- NSC687701
- AKOS040739875
- 3-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one
- MEGxp0_001158
- NSC687700
- ACon1_001326
- DB-050092
- Inchi： 1S/C30H22O10/c31-15-5-1-13(2-6-15)29-25(27(37)23-19(35)9-17(33)11-21(23)39-29)26-28(38)24-20(36)10-18(34)12-22(24)40-30(26)14-3-7-16(32)8-4-14/h1-12,25-26,29-36H/t25-,26-,29-,30-/m1/s1
- InChI Key： RNQBLQALVMHBKH-OIWKEWRZSA-N
- SMILES： O=C1C2C(=CC(=CC=2O[C@H](C2C=CC(O)=CC=2)[C@@H]1[C@@H]1C(=O)C2C(=CC(=CC=2O[C@@H]1C1C=CC(O)=CC=1)O)O)O)O

Computed Properties

Exact Mass: 542.12100
Monoisotopic Mass: 542.12129689g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 40
Rotatable Bond Count: 3
Complexity: 854
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 174Å²

Experimental Properties

Color/Form: Powder
Density: 1.594±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (1.0E-4 g/L) (25 ºC),
PSA: 173.98000
LogP: 4.48560

[3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-,(2R,2'R,3R,3'R)-rel-(+)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemFaces	CFN92151-5mg	Neochamaejasmine A	90411-13-5	>=98%	5mg	$418	2021-07-22
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N98230-5mg	(+)-chamaejasmin	90411-13-5		5mg	￥4188.0	2022-04-27
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP2586-5mg	[3,3'-Bi-4H-1-benzopyran]-4,4'-dione,2,2',3,3'-tetrahydro-5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-,(2R,2'R,3R,3'R)-rel-(+)-	90411-13-5	HPLC≥98%	5mg	￥5800元	2023-09-15
TargetMol Chemicals	TMA0918-5 mg	Neochamaejasmine A	90411-13-5	98%	5mg	￥ 7,000	2023-07-10
TargetMol Chemicals	TMA0918-50 mg	Neochamaejasmine A	90411-13-5	98%	50mg	￥ 13,800	2023-07-10
TargetMol Chemicals	TMA0918-100 mg	Neochamaejasmine A	90411-13-5	98%	100MG	￥ 17,500	2023-07-10
ChemFaces	CFN92151-5mg	Neochamaejasmine A	90411-13-5	>=98%	5mg	$418	2023-09-19
TargetMol Chemicals	TMA0918-5mg	Neochamaejasmine A	90411-13-5	98%	5mg	￥ 7000	2023-09-15
TargetMol Chemicals	TMA0918-50mg	Neochamaejasmine A	90411-13-5		50mg	￥ 13800	2024-07-19
TargetMol Chemicals	TMA0918-100mg	Neochamaejasmine A	90411-13-5		100mg	￥ 17500	2024-07-19